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Compound of Interest

Compound Name: 2-Chloropyridine

Cat. No.: B7768013

This guide provides essential, immediate safety and logistical information for the proper
disposal of 2-chloropyridine. Tailored for researchers, scientists, and drug development
professionals, this document offers a procedural, step-by-step framework to ensure safe
handling and regulatory compliance. Our commitment is to provide value beyond the product,
fostering a culture of safety and building deep trust within the scientific community.

Foundational Knowledge: Understanding the Hazard
Profile

Before handling 2-chloropyridine for any purpose, including disposal, a thorough
understanding of its chemical properties and associated hazards is paramount. This knowledge
forms the basis for all subsequent safety and handling protocols. 2-Chloropyridine is a
colorless to pale yellow liquid utilized in the synthesis of fungicides, insecticides, and
pharmaceuticals.[1] However, its utility is matched by a significant hazard profile.

Exposure to 2-chloropyridine can lead to severe health effects. It is classified as fatal if it
comes into contact with the skin or is inhaled, and harmful if swallowed.[2][3][4] It is a known
skin and eye irritant, capable of causing serious eye damage.[2][3] Prolonged or repeated
exposure may cause damage to organs, particularly the liver.[2] Furthermore, 2-
chloropyridine is very toxic to aquatic life with long-lasting effects, making environmental
containment a critical aspect of its disposal.[2][3]
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Property Value Source
CAS Number 109-09-1 [3]
Molecular Formula CsH4CIN [5]
Molecular Weight 113.54 g/mol [5]
Appearance C.:olc')rless to pale yellow clear 2]
liquid
Boiling Point 168-170 °C [2]
Flash Point 65 °C (149 °F) - closed cup [2]
Density 1.205 g/cm3 at 15 °C [5]

Sparingly soluble in water.
Solubility Miscible with most organic [2]

solvents.

Pre-Disposal Operations: Engineering Controls and
Personal Protective Equipment (PPE)

The principle of causality dictates that the potential for exposure must be minimized before any
handling occurs. This is achieved through a combination of engineering controls and
appropriate PPE.

Engineering Controls

All handling and preparation for the disposal of 2-chloropyridine must be conducted in a well-
ventilated area.[2] A certified chemical fume hood is the standard and required engineering
control to minimize the risk of inhalation, which can be fatal.[2][6] An eyewash station and
safety shower must be readily accessible in the immediate work area for emergency use.[2][7]

Personal Protective Equipment (PPE)

Given the high toxicity of 2-chloropyridine, a comprehensive PPE protocol is non-negotiable.
The selection of specific PPE must be based on a thorough risk assessment of the procedure
being performed.
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PPE Category

Specification

Rationale and Citation

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile, PVC). Gloves
must be inspected for integrity

before each use.

Prevents skin contact, which
can be fatal.[2][3][8] Use
proper glove removal
technique to avoid

contaminating clean hands.[3]

Eye/Face Protection

Tightly fitting safety goggles
and a face shield (8-inch

minimum).

Protects against splashes and
vapors that can cause serious

eye damage.[2][3]

Skin and Body Protection

A flame-resistant lab coat and
a chemical-resistant suit. Boots
and other protective clothing to

prevent any skin contact.

Provides a barrier against
accidental spills and contact

with contaminated surfaces.[2]

[3][6]

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required. For
emergencies or situations with
high vapor concentration, a
full-face supplied-air respirator
or a self-contained breathing
apparatus (SCBA) is

necessary.

Protects against inhalation of
fatal concentrations of 2-

chloropyridine vapor.[2][3][6]

Step-by-Step Disposal Workflow

The proper disposal of 2-chloropyridine is a multi-step process that must be followed diligently

to ensure safety and environmental protection. This substance must be disposed of as

hazardous waste in accordance with all local, state, and federal regulations.[7][8]
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Preparation Phase

1. Risk Assessment
Identify all hazards associated with the disposal process.

( )

Wear all required protective equipment as specified in Section 2.2.

'

3. Prepare Waste Container
Select a compatible, properly labeled hazardous waste container.

- J

Handling & Collection Phase

4. Transfer Waste
In a fume hood, carefully transfer 2-chloropyridine waste into the designated container.

'

5. Segregate Waste
Keep halogenated waste separate from non-halogenated waste streams.

- J

Storage & Disposal Phase

6. Secure & Store
Seal the container tightly. Store in a cool, dry, well-ventilated, and designated hazardous waste storage area.

'

(

7. Arrange for Pickup
Contact your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor.

)

8. Documentation
Complete all necessary waste disposal paperwork.

l
( )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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